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Introduction

In an era where mobile devices are integral to daily life, they have also become critical sources
of real-time data for a variety of research applications. For researchers, scientists, and drug
development professionals, the ability to acquire and analyze live data from these devices in a
forensically sound manner can provide invaluable insights. Micro Systemation AB (MSAB)
provides a suite of tools, including XRY, XAMN, and XEC, designed for the extraction and
analysis of data from mobile devices.[1][2] While primarily utilized in digital forensics and law
enforcement, the methodologies for live data acquisition have potential applications in other
research fields, including the investigation of adverse events in clinical trials and behavioral
studies.

Live data acquisition involves the extraction of volatile data from a powered-on mobile device.
[3] This type of data, which includes running processes, network connections, and data stored
in RAM, can be lost if the device is powered off.[3] This makes live acquisition a critical
technique for capturing a real-time snapshot of a device's state.[3]

These application notes provide a detailed overview of the methodological considerations for
using MSAB technology in live data acquisition for research purposes. It includes protocols for
data extraction, guidelines for ensuring data integrity, and a discussion of the ethical
considerations involved.
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Data Presentation: Quantitative Analysis of
Recoverable Data

The efficacy of any data acquisition tool is determined by its ability to recover a comprehensive
range of data types. The following tables summarize the types of data that can be extracted
using MSAB's XRY tool, with quantitative data based on internal validation studies and publicly

available test results.

Table 1: Data Categories Recoverable with MSAB XRY
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Data Category

Specific Data Types

Recovery Potential

Communications

Call Logs (Incoming, Outgoing,
Missed), SMS/MMS
Messages, Chat Application
Messages (e.g., WhatsApp,
Signal, Telegram), Emails,

Voicemail

High

User Content

Contacts, Calendar Entries,
Notes, Photos, Videos, Audio

Recordings, Documents

High

Location Data

GPS Coordinates from Photos
and Apps, Wi-Fi Network
History, Cell Tower Connection

Logs

High

Internet Activity

Web Browser History, Cookies,

Cache, Bookmarks

High

Application Data

Installed Applications List,

Application Usage Logs,

Medium to High (Varies by

Application-Specific Data and App)
Files
Device Information (IMEI,
) Model), Operating System )
System & Device Data High

Version, Connected Wi-Fi

Networks, Bluetooth Devices

Volatile Data (Live)

Running Processes, Network
Connections, RAM Contents,

Encryption Keys

Medium (Requires Live

Acquisition)

Deleted Data

SMS Messages, Photos,
Notes, Call Logs

Medium (Dependent on device

state and time since deletion)

Table 2: NIST Test Results for MSAB XRY v9.6 SQLite Data Recovery
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The U.S. National Institute of Standards and Technology (NIST) conducts testing on digital
forensics tools. The following is a summary of results for MSAB XRY's ability to recover data
from SQLite databases, a common storage format for mobile applications.

Test Case Data Object Result

SQLite Data Recovery Write-Ahead Log (WAL) Data Successful
SQLite Data Recovery Rollback Journal Data Successful
SQLite Data Recovery Sequence WAL Journal Data Successful

Anomaly: The tool did not
SQLite Data Recovery Modified Records Status specify the status of modified
records as "modified".

Anomaly: Graphic files of type

] Embedded Graphic Files bmp, gif, heic, jpg, pdf, png, tiff
SQLite Data Recovery ]
(BLOB) embedded in a BLOB were not
displayed.

Anomaly: Header information
SQLite Data Recovery Header Information (e.g., Page Size, Journal mode

type) was not reported.

Source: Test Results for SQLite Data Recovery Tool: MSAB XRY v9.6 — XAMN v6.2,
Department of Homeland Security, March 2022.[4]

Experimental Protocols

The following protocols provide a detailed methodology for the live data acquisition of a mobile
device using MSAB XRY. These protocols are designed to ensure the forensic integrity of the
collected data.

Protocol 1: Initial Handling and Preservation of the
Mobile Device

Objective: To preserve the state of the mobile device and prevent data alteration prior to data

acquisition.
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Materials:

Faraday Bag

External Battery Pack and Charging Cable

Evidence Labels and Tamper-Evident Tape

Chain of Custody Form
Procedure:

« |solate the Device: Immediately upon receipt, place the mobile device in a Faraday bag to
block all incoming and outgoing network signals (cellular, Wi-Fi, Bluetooth).[3] This prevents
remote wiping or alteration of the data.

e Maintain Power: If the device is powered on, connect it to an external battery pack to ensure
it remains powered on.[3] Do not connect it to a computer at this stage.

o Documentation: Document the initial state of the device, including whether it is powered on
or off, any visible damage, and the information displayed on the screen.

e Labeling and Custody: Label the device and the Faraday bag with a unique identifier. Begin
a chain of custody form, documenting every person who handles the device.

Protocol 2: Live Data Acquisition using MSAB XRY
(Logical Extraction)

Objective: To perform a logical extraction of live and file system data from the mobile device. A
logical extraction communicates with the device's operating system to access data.[5]

Materials:
» Workstation with MSAB XRY software installed
» Appropriate USB cable for the target device

e MSAB XRY License Dongle
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Procedure:

e Prepare the Workstation: Launch the MSAB XRY software on a dedicated forensic
workstation.

» Connect the Device: Connect the mobile device to the workstation using the appropriate
USB cable.

e Device Identification: Follow the on-screen prompts in XRY to identify the make, model, and
operating system of the device. XRY will automatically attempt to identify the device.

o Select Extraction Profile: Choose the "Logical" extraction profile. This is the quickest method
for acquiring live and file system data.[5]

« Initiate Extraction: Begin the data extraction process. XRY will communicate with the device's
operating system to copy data. The process is automated and is equivalent to manually
examining each screen and recording the displayed information.[5]

» Monitor the Process: Monitor the extraction process for any errors or prompts. Do not
interact with the mobile device during the extraction unless specifically instructed by the
software.

o Extraction Completion and Hashing: Once the extraction is complete, XRY will create a
secure file containing the extracted data. The software will also generate hash values for the
extracted data to ensure its integrity.[5]

o Disconnect and Secure: Safely disconnect the mobile device from the workstation and return
it to the Faraday bag.

Protocol 3: Data Analysis and Reporting using MSAB
XAMN

Objective: To analyze the extracted data and generate a research report.
Materials:

e Workstation with MSAB XAMN software installed
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o The XRY file generated from the data extraction
Procedure:

o Load the Data: Open the MSAB XAMN software and import the XRY file containing the
extracted data.

o Data Triage and Filtering: Use XAMN's filtering and search capabilities to identify relevant
data.[6] Filters can be applied based on data type, date and time, keywords, and more.[6]

o Timeline Analysis: Utilize the timeline feature to reconstruct a sequence of events based on
timestamps from call logs, messages, and other data points.

o Data Visualization: Use the data visualization tools to identify connections between different
pieces of information, such as communication patterns or geographical locations.

e Reporting: Generate a report of the findings. XAMN allows for the creation of customized
reports that can include specific data points, timelines, and visualizations.

e Secure Storage: Securely store the XRY file and the generated report in accordance with
research data management policies.

Mandatory Visualization

Diagram 1: MSAB Live Data Acquisition and Analysis
Workflow

Data Analysis Phase

MSAB XAMN
Analysis & Visualization

Click to download full resolution via product page
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Caption: Workflow for live data acquisition and analysis using MSAB tools.

Diagram 2: Sighaling Pathway for Investigating an
Adverse Event in a Clinical Trial

This diagram illustrates a hypothetical scenario where MSAB could be used to investigate a
self-reported adverse event from a clinical trial participant.
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Caption: Logical pathway for investigating a patient-reported adverse event using mobile
device data.

Methodological Considerations and Best Practices

When using MSAB for live data acquisition in a research context, several methodological
considerations are crucial to ensure the validity and ethical integrity of the research.

e Forensic Soundness: The primary principle of digital forensics is to preserve the integrity of
the original evidence.[7] MSAB tools are designed to be forensically sound, meaning they
create a read-only copy of the data and verify its integrity using hash values.[5] Researchers
must adhere to the protocols outlined above to maintain this forensic soundness.

e Training and Competency: The individual performing the data extraction should be trained
and competent in the use of the forensic tools.[8] Improper use can lead to data alteration or
incomplete extraction. MSAB offers training and certification programs.

o Documentation and Chain of Custody: Meticulous documentation of every step of the
process is essential.[9] This includes maintaining a strict chain of custody for the mobile
device to ensure its integrity from collection to analysis.[9]

o Ethical Considerations: When collecting data from personal devices, particularly in a
research or clinical trial context, ethical considerations are paramount.

o Informed Consent: Participants must provide explicit and informed consent for the
collection and analysis of data from their mobile devices.[10] This consent should clearly
state what data will be collected, how it will be used, and the potential risks and benefits.
[10]

o Data Privacy: Researchers have a responsibility to protect the privacy of the participants.
[11] Data should be anonymized or de-identified whenever possible, and access to the
raw data should be strictly controlled.

o Data Minimization: Only data that is directly relevant to the research question should be
collected and analyzed. MSAB's selective extraction capabilities can be utilized to target
specific data categories.
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Conclusion

MSAB's suite of tools offers a powerful and forensically sound method for live data acquisition
from mobile devices. While its primary application is in law enforcement, the methodologies can
be adapted for research purposes, including in the drug development lifecycle for investigating
adverse events. By adhering to strict protocols, maintaining forensic integrity, and upholding the
highest ethical standards, researchers can leverage this technology to gain valuable real-time
insights from mobile devices. The quantitative data on recoverable data types and the detailed
experimental protocols provided in these application notes serve as a comprehensive guide for
researchers and scientists venturing into this innovative area of data collection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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msab-in-live-data-acquisition-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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